Cas no 17206-19-8 (1-ethylcyclopentane-1-carboxylic acid)

• Product Name: 1-ethylcyclopentane-1-carboxylic acid
• CAS No: 17206-19-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2128734
• PubChem ID: 22670946
• Update Time: 2025-10-18

1-ethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethylcyclopentane-1-carboxylic acid
• SAA20619
• CUMLHEATBNFNNU-UHFFFAOYSA-N
• EN300-105710
• DTXSID00627478
• CS-0230818
• 1-Ethylcyclopentanecarboxylic acid
• 17206-19-8
• 1-Ethylcyclopentanecarboxylicacid
• SCHEMBL1812100
• DB-363651
• Z995181136
• AKOS012032436

• Inchi： 1S/C8H14O2/c1-2-8(7(9)10)5-3-4-6-8/h2-6H2,1H3,(H,9,10)
• InChI Key： CUMLHEATBNFNNU-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCCC1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-ethylcyclopentane-1-carboxylic acid

Chemical Profile of 1-ethylcyclopentane-1-carboxylic acid (CAS No. 17206-19-8)

1-ethylcyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 17206-19-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclic ester derivative exhibits a unique structural framework that has garnered interest for its potential applications in synthetic chemistry and drug development. The compound’s molecular structure consists of a cyclopentane ring substituted with an ethyl group and a carboxylic acid functional group at the same carbon atom, making it a versatile intermediate for various chemical transformations.

The< strong>1-ethylcyclopentane-1-carboxylic acid molecule’s architecture provides a stable platform for further functionalization, which is highly valuable in medicinal chemistry. Researchers have been exploring its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both the cycloalkyl and ethyl substituents contributes to its distinct physicochemical properties, influencing solubility, reactivity, and metabolic stability—key factors in drug design.

In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of how< strong>1-ethylcyclopentane-1-carboxylic acid interacts with biological targets. Studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating various diseases. For instance, modifications to the< strong>1-ethylcyclopentane-1-carboxylic acid scaffold have been investigated for their potential in modulating inflammatory pathways and neurotransmitter systems.

The pharmaceutical industry has been particularly interested in leveraging the< strong>1-ethylcyclopentane-1-carboxylic acid structure to develop drugs with improved pharmacokinetic profiles. By optimizing the substitution pattern and stereochemistry, researchers aim to enhance bioavailability, reduce side effects, and prolong drug action. Several preclinical studies have demonstrated the efficacy of< strong>1-ethylcyclopentane-1-carboxylic acid-based compounds in animal models, paving the way for further clinical investigations.

Synthetic methodologies for producing< strong>1-ethylcyclopentane-1-carboxylic acid have also seen significant progress. Modern synthetic routes often employ catalytic processes that improve yield and selectivity while minimizing waste. These innovations align with the growing emphasis on sustainable chemistry practices in the pharmaceutical sector. The ability to efficiently synthesize< strong>1-ethylcyclopentane-1-carboxylic acid on an industrial scale is crucial for its widespread adoption in drug manufacturing.

The role of< strong>17206-19-8 (CAS No.) extends beyond pharmaceutical applications; it is also utilized in agrochemical research as a precursor for developing novel pesticides and herbicides. The structural features of this compound allow for modifications that can target specific biological pathways in pests while maintaining environmental safety. Such applications highlight the broad utility of< strong>1-ethylcyclopentane-1-carboxylic acid across multiple industries.

In conclusion, 1-ethylcyclopentane-1-carboxylic acid (CAS No. 17206-19-8) represents a fascinating compound with diverse potential uses. Its unique chemical properties make it an invaluable asset in synthetic chemistry and drug discovery. As research continues to uncover new applications and refine synthetic techniques, the significance of this molecule is expected to grow further, contributing to advancements in medicine and agriculture.